Cas no 929816-63-7 (methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate)

• Product Name: methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate
• CAS No: 929816-63-7
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 5733365
• PubChem ID: 17571589
• Update Time: 2026-03-11

methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(1,1-dioxo-1-thiolan-3-yl)amino]acetate
• methyl N-(1,1-dioxidotetrahydrothiophen-3-yl)glycinate
• Glycine, N-(tetrahydro-1,1-dioxido-3-thienyl)-, methyl ester
• methyl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)amino]acetate
• methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate

• Inchi： 1S/C7H13NO4S/c1-12-7(9)4-8-6-2-3-13(10,11)5-6/h6,8H,2-5H2,1H3
• InChI Key： XRRWBSKHZINSPD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1CCS(=O)(=O)C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 396.1±37.0 °C(Predicted)
• pka: 4.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate

Introduction to Methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate (CAS No. 929816-63-7)

Methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate, a compound with the CAS number 929816-63-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including an amine and a carboxylate moiety, makes it a versatile intermediate for the synthesis of more complex molecules.

The molecular framework of methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate is built upon a thiolan ring system, which is a cyclic structure incorporating both oxygen and sulfur atoms. This unique arrangement imparts distinct chemical properties to the compound, making it particularly interesting for researchers exploring novel synthetic pathways. The dioxo group within the thiolan ring further enhances its reactivity, enabling various transformations that could be exploited in medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. The thiolan ring system in methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate is no exception, as it has been identified as a key structural motif in several bioactive molecules. Researchers have been investigating its potential role in the development of new therapeutic agents, particularly those targeting inflammatory and infectious diseases. The amine group attached to the thiolan ring provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The synthesis of methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate involves a series of carefully orchestrated reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the thiolan core, which is then functionalized to introduce the amine and carboxylate groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been employed to achieve high yields and purity levels. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of innovative approaches in pharmaceutical research.

The pharmacological potential of methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate has been explored through various preclinical studies. Initial investigations have revealed that the compound exhibits promising anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features suggest that it may interact with biological targets relevant to neurodegenerative diseases. These findings have prompted further research into its mechanism of action and potential therapeutic applications.

One of the most exciting aspects of studying methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate is its role as a building block for more complex drug candidates. By leveraging its reactive sites, chemists can design derivatives with enhanced efficacy and selectivity. For instance, modifications to the amine group can introduce additional functionalities such as protease inhibitors or kinase inhibitors, which are crucial for treating conditions like cancer and autoimmune disorders. Such derivatives are being actively pursued in academic and industrial research settings.

The computational modeling of methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate has also provided valuable insights into its behavior at both molecular and cellular levels. Advanced computational techniques allow researchers to predict how the compound interacts with biological targets and assess its potential toxicity profile. These simulations have been instrumental in guiding experimental design and optimizing drug-like properties. By integrating computational methods with traditional wet chemistry approaches, scientists can accelerate the discovery process and bring new therapies to market more efficiently.

The environmental impact of synthesizing and using methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]acetate is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes are being explored as alternatives to conventional methods. These sustainable practices not only align with global efforts to combat climate change but also ensure that future drug development remains economically viable.

In conclusion, methyl 2-[(1,1-dioxo-1λ?-thiolan-3-yIAMINO]ACETATE (CAS No. 929816- 63- 7) stands out as a remarkable example of how intricate molecular structures can lead to significant advancements in medicine. Its unique chemical properties, pharmacological potential, and synthetic versatility make it a valuable asset in both academic research and industrial applications. As our understanding of this compound grows, we can anticipate even more innovative uses and breakthroughs in pharmaceutical chemistry.